Cas no 1466515-56-9 (3-methylazetidine trifluoroacetic acid)

• Product Name: 3-methylazetidine trifluoroacetic acid
• CAS No: 1466515-56-9
• MF: C₆H₁₀F₃NO₂
• MW: 185.144312381744
• CID: 4601404
• PubChem ID: 75481021
• Update Time: 2025-11-02

3-methylazetidine trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-methylazetidine; trifluoroacetic acid
• 3-methylazetidine;2,2,2-trifluoroacetic acid
• 3-methylazetidine, trifluoroacetic acid
• 3-Methylazetidine 2,2,2-trifluoroacetate
• 3-METHYLAZETIDINE TRIFLUOROACETIC ACID
• E72829
• 3-methylazetidine trifluoroacetic acid

• Inchi： 1S/C4H9N.C2HF3O2/c1-4-2-5-3-4;3-2(4,5)1(6)7/h4-5H,2-3H2,1H3;(H,6,7)
• InChI Key： LGMIWHJPUJYAST-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.N1CC(C)C1

Computed Properties

• Exact Mass: 185.066
• Monoisotopic Mass: 185.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3

Additional information on 3-methylazetidine trifluoroacetic acid

Exploring the Versatility of 3-Methylazetidine Trifluoroacetic Acid (CAS No. 1466515-56-9) in Modern Chemistry

3-Methylazetidine trifluoroacetic acid (CAS No. 1466515-56-9) is a specialized chemical compound that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its unique azetidine ring structure and trifluoroacetic acid moiety, serves as a valuable intermediate in the development of novel bioactive molecules. Its molecular formula and structural features make it particularly useful in medicinal chemistry, where researchers are constantly seeking innovative building blocks for drug discovery.

The growing interest in 3-methylazetidine derivatives can be attributed to their potential applications in addressing current healthcare challenges. With the pharmaceutical industry focusing on targeted therapies and small molecule drugs, compounds like 3-methylazetidine trifluoroacetic acid have become crucial for developing treatments for neurological disorders and metabolic diseases. Recent studies suggest that the azetidine scaffold may offer improved metabolic stability compared to traditional heterocyclic compounds, making it a hot topic in drug design optimization.

From a synthetic chemistry perspective, CAS 1466515-56-9 presents interesting reactivity patterns due to the combination of its strained four-membered ring system and the electron-withdrawing nature of the trifluoroacetyl group. This unique combination allows for selective transformations that are valuable in constructing complex molecular architectures. Researchers are particularly interested in how this compound can be used in click chemistry applications and bioconjugation techniques, which are currently trending in materials science and biopharmaceutical development.

The stability and handling characteristics of 3-methylazetidine trifluoroacetic acid make it suitable for various high-throughput screening applications. In the era of AI-assisted drug discovery, where computational models require diverse chemical inputs, this compound serves as an important structural motif for virtual screening libraries. Its physicochemical properties, including solubility and lipophilicity parameters, align well with current lead optimization strategies in pharmaceutical research.

Market analysis indicates growing demand for specialized azetidine-containing compounds like 3-methylazetidine trifluoroacetic acid. The compound's versatility extends beyond pharmaceuticals into areas such as agrochemical research and functional materials development. With increasing interest in sustainable chemistry, researchers are exploring greener synthetic routes to access this valuable intermediate, addressing one of the key concerns in modern chemical manufacturing.

Quality control and characterization of CAS 1466515-56-9 involve advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) are typically employed to verify the compound's purity and structural integrity. These analytical methods align with current quality by design (QbD) principles in chemical production, ensuring consistency for research and development applications.

The future prospects for 3-methylazetidine trifluoroacetic acid appear promising as new applications continue to emerge. With the pharmaceutical industry's shift toward personalized medicine and the continuous need for novel chemical entities, this compound is well-positioned to play a significant role in next-generation therapeutic development. Ongoing research into its structure-activity relationships may unlock additional utilities in various scientific disciplines.

For researchers working with 1466515-56-9, proper storage and handling protocols are essential to maintain the compound's stability. While not classified as hazardous under standard conditions, best practices in laboratory safety should always be followed when handling this chemical intermediate. The compound's shelf life and storage conditions are frequently asked questions among scientists newly working with this material.

In conclusion, 3-methylazetidine trifluoroacetic acid represents an important tool in contemporary chemical research. Its unique structural features and versatile reactivity profile make it valuable across multiple scientific domains. As research into heterocyclic chemistry advances and the demand for innovative molecular scaffolds grows, this compound is likely to maintain its relevance in cutting-edge scientific investigations and industrial applications.